Cas no 1806401-81-9 (Methyl 4-amino-2-(2-cyanoethyl)benzoate)

• Product Name: Methyl 4-amino-2-(2-cyanoethyl)benzoate
• CAS No: 1806401-81-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4951068
• Update Time: 2025-06-26

Methyl 4-amino-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C11H12N2O2/c1-15-11(14)10-5-4-9(13)7-8(10)3-2-6-12/h4-5,7H,2-3,13H2,1H3
• InChI Key： QSXDOCHXFPDMIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1CCC#N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-amino-2-(2-cyanoethyl)benzoate

Methyl 4-amino-2-(2-cyanoethyl)benzoate (CAS No. 1806401-81-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-amino-2-(2-cyanoethyl)benzoate (CAS No. 1806401-81-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its amino and cyanoethyl functional groups, which contribute to its reactivity and versatility.

The molecular formula of Methyl 4-amino-2-(2-cyanoethyl)benzoate is C₁₂H₁₃NO₃, and its molecular weight is approximately 219.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various chemical reactions and formulations.

In the realm of pharmaceutical research, Methyl 4-amino-2-(2-cyanoethyl)benzoate has shown promise as a potential intermediate in the synthesis of novel drugs. The presence of the amino group allows for easy modification through reactions such as acylation, alkylation, and coupling with other functional groups. This flexibility is crucial in the development of new therapeutic agents with improved efficacy and reduced side effects.

Recent studies have also explored the use of Methyl 4-amino-2-(2-cyanoethyl)benzoate in the field of materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block in the development of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In addition to its applications in pharmaceuticals and materials science, Methyl 4-amino-2-(2-cyanoethyl)benzoate has been studied for its role in chemical synthesis. The compound serves as a valuable starting material for the preparation of more complex molecules through multi-step synthetic routes. Its reactivity with various reagents allows chemists to introduce a wide range of functional groups, enabling the synthesis of compounds with diverse biological activities.

The stability and reactivity of Methyl 4-amino-2-(2-cyanoethyl)benzoate have been extensively characterized through various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used methods to determine the purity and identity of this compound. These techniques provide valuable insights into its structure and behavior under different conditions.

In terms of safety, it is important to handle Methyl 4-amino-2-(2-cyanoethyl)benzoate with care due to its reactivity with certain chemicals. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible substances. While it is not classified as a hazardous material under current regulations, adherence to standard laboratory safety protocols is essential.

The environmental impact of Methyl 4-amino-2-(2-cyanoethyl)benzoate has also been considered in recent studies. Research indicates that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, ongoing efforts are focused on developing more sustainable synthetic methods to minimize any potential ecological impact.

In conclusion, Methyl 4-amino-2-(2-cyanoethyl)benzoate (CAS No. 1806401-81-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in these fields. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.